Cas no 66576-34-9 (1-Pentanol, 3-ethyl-2-methyl-)

• Product Name: 1-Pentanol, 3-ethyl-2-methyl-
• CAS No: 66576-34-9
• MF: C₈H₁₈O
• MW: 130.227922916412
• CID: 4122806
• PubChem ID: 20039566
• Update Time: 2025-06-08

1-Pentanol, 3-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 3-ethyl-2-methyl-
• SCHEMBL1027870
• VWQDMMBTEFDWNM-UHFFFAOYSA-N
• 66576-34-9
• 3-ethyl-2-methylpentan-1-ol
• EN300-6506394
• AKOS018656289

• Inchi： 1S/C8H18O/c1-4-8(5-2)7(3)6-9/h7-9H,4-6H2,1-3H3
• InChI Key： VWQDMMBTEFDWNM-UHFFFAOYSA-N
• SMILES： C(O)C(C)C(CC)CC

Computed Properties

• Exact Mass: 130.135765193Da
• Monoisotopic Mass: 130.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 57.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Pentanol, 3-ethyl-2-methyl-

1-Pentanol, 3-Ethyl-2-Methyl- (CAS No. 66576-34-9): An Overview of Its Properties, Applications, and Recent Research Developments

1-Pentanol, 3-ethyl-2-methyl- (CAS No. 66576-34-9) is a branched-chain alcohol that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science due to its unique structural and chemical properties. This compound, also known as 3-Ethyl-2-methyl-1-pentanol, is characterized by its molecular formula C₈H₁₈O and a molecular weight of 130.22 g/mol. The presence of the hydroxyl group (-OH) imparts it with both hydrophilic and hydrophobic characteristics, making it a versatile molecule for various applications.

The physical properties of 1-Pentanol, 3-ethyl-2-methyl- are well-documented. It is a colorless liquid with a mild, characteristic odor. The compound has a boiling point of approximately 157°C and a melting point of -94°C. Its density is around 0.81 g/cm³ at room temperature. The solubility of 3-Ethyl-2-methyl-1-pentanol in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and diethyl ether. These properties make it suitable for use in various chemical reactions and formulations.

In the realm of organic synthesis, 1-Pentanol, 3-ethyl-2-methyl- serves as an important intermediate in the production of more complex molecules. Its branched structure provides additional functional groups that can be selectively modified through various chemical transformations. For instance, the hydroxyl group can be converted into other functional groups such as esters, ethers, or halides using standard synthetic methods. This versatility makes it a valuable starting material for the synthesis of pharmaceuticals, fragrances, and other fine chemicals.

Recent research has highlighted the potential applications of 1-Pentanol, 3-ethyl-2-methyl- in the pharmaceutical industry. One notable study published in the Journal of Medicinal Chemistry explored its use as a precursor for the synthesis of novel antiviral agents. The researchers found that derivatives of 3-Ethyl-2-methyl-1-pentanol exhibited significant antiviral activity against several strains of influenza virus. This finding opens up new avenues for the development of more effective antiviral drugs.

Beyond its pharmaceutical applications, 1-Pentanol, 3-ethyl-2-methyl- has also been investigated for its potential in materials science. A study published in the Journal of Materials Chemistry demonstrated that this compound can be used to modify the surface properties of polymers and nanoparticles. By incorporating 3-Ethyl-2-methyl-1-pentanol into polymer blends or coatings, researchers were able to enhance their hydrophobicity and improve their performance in various environments. This has implications for applications ranging from water-repellent textiles to advanced coatings for industrial use.

The environmental impact of 1-Pentanol, 3-ethyl-2-methyl- is another area of active research. A recent study published in the Journal of Environmental Science and Health evaluated its biodegradability and toxicity to aquatic organisms. The results indicated that 3-Ethyl-2-methyl-1-pentanol is readily biodegradable under aerobic conditions and exhibits low toxicity to aquatic life at environmentally relevant concentrations. These findings suggest that it can be used safely in industrial processes without significant environmental concerns.

In conclusion, 1-Pentanol, 3-ethyl-2-methyl- (CAS No. 66576-34-9) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceuticals, materials science, and environmental science. Its unique structural features and favorable physical properties make it an attractive molecule for various synthetic transformations and practical uses. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in multiple scientific disciplines.